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Compound of Interest

Compound Name: Water-17O

Cat. No.: B083853 Get Quote

Essential Safety and Handling Guide for Water-
17O
This guide provides crucial safety and logistical information for the handling and disposal of

Water-¹⁷O, a stable isotope of oxygen-labeled water. It is intended for researchers, scientists,

and professionals in drug development who utilize ¹⁷O-labeled compounds in their work.

Adherence to these procedures is essential for maintaining a safe laboratory environment.

Personal Protective Equipment (PPE)
While Water-¹⁷O is not radioactive and shares the general chemical properties of water,

standard laboratory precautions are necessary to ensure safety and prevent contamination of

valuable isotopic materials. The following personal protective equipment is recommended:
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PPE Category Item Specification

Eye Protection Safety Glasses/Goggles
Should be worn at all times to

protect against splashes.

Hand Protection Disposable Gloves

Nitrile or latex gloves are

suitable to prevent skin contact

and contamination of the

sample.

Respiratory Respirator Cartridge

A multi-purpose combination

respirator cartridge (US) may

be used as an additional

precaution.

Body Protection Lab Coat
A standard lab coat should be

worn to protect clothing.

Handling and Storage
Handling:

Handle in a well-ventilated area.

Avoid inhalation of any mists or aerosols.[1]

Prevent contact with skin and eyes.[1]

Do not eat, drink, or smoke in the handling area.[1]

Storage:

Keep the container tightly closed when not in use.[1]

Store at room temperature or as specified by the supplier.[2]

Accidental Release and Disposal
Accidental Release Measures:
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In case of a spill, absorb the liquid with an inert material (e.g., vermiculite, sand, or earth).

Ensure adequate ventilation.

Wear appropriate personal protective equipment during cleanup.[1]

Disposal:

Dispose of the waste material in accordance with local, state, and federal regulations. As

Water-¹⁷O is a non-hazardous substance, it can typically be disposed of down the drain, but

it is imperative to confirm with your institution's specific guidelines for isotopically labeled

materials.

Experimental Workflow for Handling Water-¹⁷O
The following diagram outlines the standard procedure for the safe handling of Water-¹⁷O in a

laboratory setting, from initial preparation to final disposal.
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Figure 1. Standard Workflow for Handling Water-¹⁷O
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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